Cas no 71712-33-9 ( )

• Product Name: &nbsp
• CAS No: 71712-33-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 976683
• PubChem ID: 336366
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-(1-phenylprop-2-enyl)-1,3-benzodioxole
• AC1L7JHJ
• NSC350132
• NSC-350132
• DTXSID20319767
• SCHEMBL11089475
• 5-Methoxy-6-(1-phenylprop-2-en-1-yl)-2H-1,3-benzodioxole
• 71712-33-9
•  

• Inchi： 1S/C17H16O3/c1-3-13(12-7-5-4-6-8-12)14-9-16-17(20-11-19-16)10-15(14)18-2/h3-10,13H,1,11H2,2H3
• InChI Key： RZMZDKJSCCQYNY-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C(C=C)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69
• LogP: 3.74180